Cas no 17833-48-6 (2-Amino-4-oxo-1,4,7,8-tetrahydropteridine-6-carboxylic acid)

• Product Name: 2-Amino-4-oxo-1,4,7,8-tetrahydropteridine-6-carboxylic acid
• CAS No: 17833-48-6
• MF: C₇H₇N₅O₃
• MW: 209.162180185318
• CID: 2782930
• Update Time: 2024-03-01

2-Amino-4-oxo-1,4,7,8-tetrahydropteridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7,8-dihydropterin-6-carboxylic acid
• 2-Amino-4-oxo-1,4,7,8-tetrahydropteridine-6-carboxylic acid

• Inchi： 1S/C7H7N5O3/c8-7-11-4-3(5(13)12-7)10-2(1-9-4)6(14)15/h1H2,(H,14,15)(H4,8,9,11,12,13)
• InChI Key： IEFMEURWCRZZJQ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1)NCC(C(=O)O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 448
• XLogP3: -1.7
• Topological Polar Surface Area: 129

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterin carboxylates
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Pterin carboxylates